2-(1-azepanyl)-N'-(2,3-dimethoxybenzylidene)-2-oxoacetohydrazide

• IUPAC Name: 2-(azepan-1-yl)-N-[(E)-(2,3-dimethoxyphenyl)methylideneamino]-2-oxoacetamide
• InChI: InChI=1S/C17H23N3O4/c1-23-14-9-7-8-13(15(14)24-2)12-18-19-16(21)17(22)20-10-5-3-4-6-11-20/h7-9,12H,3-6,10-11H2,1-2H3,(H,19,21)/b18-12+
• InChI Key: DFNMZQMNIUNZMF-LDADJPATSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=NNC(=O)C(=O)N2CCCCCC2
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=N/NC(=O)C(=O)N2CCCCCC2
• Molecular Formula: C17H23N3O4
• DSSTOX Substance ID: DTXSID001328324
• Molecular Weight: 333.4 g/mol
• Solubility: 36.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 352460-95-8

Description

2-(1-azepanyl)-N'-(2,3-dimethoxybenzylidene)-2-oxoacetohydrazide, also known as AZADOH, is a chemical compound that has gained attention in recent years due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-(1-azepanyl)-N'-(2,3-dimethoxybenzylidene)-2-oxoacetohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. One study suggested that 2-(1-azepanyl)-N'-(2,3-dimethoxybenzylidene)-2-oxoacetohydrazide may inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression and cell differentiation. Another study proposed that 2-(1-azepanyl)-N'-(2,3-dimethoxybenzylidene)-2-oxoacetohydrazide may activate the AMP-activated protein kinase (AMPK) pathway, which is involved in cellular energy homeostasis.
Biochemical and Physiological Effects
2-(1-azepanyl)-N'-(2,3-dimethoxybenzylidene)-2-oxoacetohydrazide has been shown to have a range of biochemical and physiological effects. In addition to its antitumor and anti-inflammatory properties, 2-(1-azepanyl)-N'-(2,3-dimethoxybenzylidene)-2-oxoacetohydrazide has been found to inhibit the growth of certain bacteria and fungi. It has also been shown to have a neuroprotective effect in a rat model of cerebral ischemia.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1-azepanyl)-N'-(2,3-dimethoxybenzylidene)-2-oxoacetohydrazide is its relatively simple synthesis method, which makes it accessible for laboratory experiments. However, one limitation is its low solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several potential future directions for research on 2-(1-azepanyl)-N'-(2,3-dimethoxybenzylidene)-2-oxoacetohydrazide. One area of interest is its potential as a therapeutic agent for other types of cancer, such as lung and colon cancer. Another area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of 2-(1-azepanyl)-N'-(2,3-dimethoxybenzylidene)-2-oxoacetohydrazide and to optimize its pharmacological properties.
In conclusion, 2-(1-azepanyl)-N'-(2,3-dimethoxybenzylidene)-2-oxoacetohydrazide is a promising compound with potential applications in the field of medicinal chemistry. While more research is needed to fully understand its properties and mechanisms of action, the existing studies suggest that it may have a range of therapeutic uses.

Scientific Research Applications

2-(1-azepanyl)-N'-(2,3-dimethoxybenzylidene)-2-oxoacetohydrazide has been the subject of several scientific studies due to its potential as a therapeutic agent. One study found that 2-(1-azepanyl)-N'-(2,3-dimethoxybenzylidene)-2-oxoacetohydrazide exhibited significant antitumor activity against human breast cancer cells in vitro and in vivo. Another study showed that 2-(1-azepanyl)-N'-(2,3-dimethoxybenzylidene)-2-oxoacetohydrazide had a potent anti-inflammatory effect in a mouse model of acute lung injury.